Cas no 1194374-14-5 (3-(3-oxomorpholin-4-yl)benzoic acid)

• Product Name: 3-(3-oxomorpholin-4-yl)benzoic acid
• CAS No: 1194374-14-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 1036829
• PubChem ID: 71464335
• Update Time: 2025-06-11

3-(3-oxomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Oxomorpholino)benzoic acid
• 3-(3-oxomorpholin-4-yl)benzoic acid
• CS-0308126
• 3-(3-Oxo-morpholin-4-yl)-benzoic acid
• 3-(3-Oxomorpholino)benzoicacid
• SCHEMBL17202841
• EN300-1085941
• DTXSID00856100
• Benzoic acid, 3-(3-oxo-4-morpholinyl)-
• AM807520
• DB-330699
• 1194374-14-5

• Inchi： 1S/C11H11NO4/c13-10-7-16-5-4-12(10)9-3-1-2-8(6-9)11(14)15/h1-3,6H,4-5,7H2,(H,14,15)
• InChI Key： AYPABEQYFZUAMF-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC=C(C(=O)O)C=2)CC1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-oxomorpholin-4-yl)benzoic acid

3-(3-Oxomorpholin-4-yl)benzoic Acid: A Comprehensive Overview

3-(3-Oxomorpholin-4-yl)benzoic acid, also known by its CAS number CAS No. 1194374-14-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a morpholine derivative. The presence of the oxomorpholine ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-(3-Oxomorpholin-4-yl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at the 3-position and an oxomorpholine group at the 4-position. The oxomorpholine ring, which is a six-membered ring containing an oxygen atom and a ketone group, contributes to the molecule's versatility. This compound has been studied extensively for its potential in drug design, particularly in the development of agents targeting specific biological pathways.

Recent studies have highlighted the importance of oxomorpholine-containing compounds in medicinal chemistry. For instance, researchers have explored the role of such compounds in modulating enzyme activity and receptor binding. The benzoic acid moiety in 3-(3-Oxomorpholin-4-yl)benzoic acid is particularly significant due to its ability to participate in hydrogen bonding, which is crucial for molecular recognition and bioavailability.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 1194374-14-5. One common approach involves the coupling reaction between morpholine derivatives and aromatic acids under specific conditions. The optimization of these reactions has led to higher yields and improved purity, making this compound more accessible for research purposes.

The application of 3-(3-Oxomorpholin-4-yl)benzoic acid extends beyond pharmaceuticals. It has been utilized as a building block in organic synthesis, enabling the construction of more complex molecules with diverse functionalities. Additionally, this compound has shown promise in materials science, particularly in the development of functional materials with tailored properties.

In conclusion, 3-(3-Oxomorpholin-4-yl)benzoic acid, or CAS No. 1194374-14-5, is a versatile compound with a wide range of applications. Its unique structure and chemical properties make it an invaluable tool in both academic and industrial research. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.